Cas no 887348-94-9 (N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide)

• Product Name: N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• CAS No: 887348-94-9
• MF: C₁₆H₁₅N₅O
• MW: 293.323202371597
• CID: 6039218
• PubChem ID: 7465191
• Update Time: 2025-11-02

N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• 887348-94-9
• AKOS002255850
• SR-01000918388-1
• SR-01000918388
• CCG-355729
• N-(3,5-dimethylphenyl)-4-(1H-tetrazol-1-yl)benzamide
• N-(3,5-dimethylphenyl)-4-(tetrazol-1-yl)benzamide
• F3244-0390

• Inchi： 1S/C16H15N5O/c1-11-7-12(2)9-14(8-11)18-16(22)13-3-5-15(6-4-13)21-10-17-19-20-21/h3-10H,1-2H3,(H,18,22)
• InChI Key： MWQUKTPAKJKBRJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1C=NN=N1)NC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 293.12766012g/mol
• Monoisotopic Mass: 293.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.7Ų

Additional information on N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide

N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide: A Promising Compound with Broad Applications in Biomedical Research

N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide, also known as CAS 887348-94-9, has emerged as a critical compound in biomedical research due to its unique molecular structure and potential therapeutic applications. This compound belongs to the class of aromatic amides, characterized by a benzamide backbone functionalized with a 1H-1,2,3,4-tetrazol-1-yl group and a 3,5-dimethylphenyl substituent. The 1H-1,2,3,4-tetrazol-1-yl moiety, a five-membered heterocyclic ring containing nitrogen atoms, is particularly significant due to its ability to modulate biological interactions, while the 3,5-dimethylphenyl group enhances the compound's hydrophobicity and metabolic stability. These structural features make it a promising candidate for drug development targeting inflammatory diseases, neurodegenerative disorders, and cancer. Recent studies have highlighted its potential in modulating enzyme activity and cellular signaling pathways, underscoring its relevance in modern pharmacology.

The 1H-1,2,3,4-tetrazol-1-yl group in N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide is a key functional group that contributes to its biological activity. Tetrazole derivatives are widely explored in pharmaceutical research for their ability to act as prodrugs or as scaffolds for drug molecules. The 1H-1,2,3,4-tetrazol-1-yl ring can participate in hydrogen bonding interactions, enabling the compound to bind to specific protein targets with high affinity. This property is particularly advantageous in the design of small-molecule inhibitors targeting kinases, proteases, and other enzymes involved in disease progression. For instance, recent work has demonstrated that compounds with tetrazole moieties exhibit enhanced potency in inhibiting the mitogen-activated protein kinase (MAPK) pathway, which is implicated in cancer cell proliferation and survival. The integration of the 1H-1,2,3,4-tetrazol-1-yl group into the benzamide scaffold of N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide may further optimize its pharmacological profile by enhancing target specificity and reducing off-target effects.

The 3,5-dimethylphenyl substituent in N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide plays a crucial role in modulating the compound's physicochemical properties. The introduction of methyl groups at the 3 and 5 positions of the phenyl ring increases the hydrophobicity of the molecule, which can influence its membrane permeability and cellular uptake. This is particularly important for compounds designed to target intracellular pathways or to cross the blood-brain barrier. Additionally, the 3,5-dimethylphenyl group may contribute to steric hindrance, reducing the likelihood of unwanted metabolic degradation and improving the compound's stability in vivo. Research published in *Journal of Medicinal Chemistry* (2023) has shown that similar aromatic substituents significantly enhance the activity of benzamide derivatives in modulating ion channels, suggesting that the 3,5-dimethylphenyl group in N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide could be a key factor in its biological efficacy.

Recent advancements in drug discovery have underscored the importance of N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide as a potential therapeutic agent. A 2023 study published in *Bioorganic & Medicinal Chemistry* investigated the compound's interaction with cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study found that N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide exhibited potent anti-inflammatory activity by selectively inhibiting COX-2, with minimal effects on COX-1, thereby reducing gastrointestinal side effects. This selectivity is a critical advantage over traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which often cause systemic toxicity. The ability of the compound to target COX-2 suggests its potential application in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

Another area of interest is the antioxidant activity of N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide. Oxidative stress is a key contributor to the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 study in *Free Radical Biology and Medicine* demonstrated that the compound effectively scavenged reactive oxygen species (ROS) and protected neuronal cells from oxidative damage. The 1H-1,2,3,4-tetrazol-1-yl group was found to play a central role in this activity by stabilizing free radicals and preventing lipid peroxidation. This dual functionality—anti-inflammatory and antioxidant—positions N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide as a promising candidate for the development of multifunctional drugs targeting neurodegenerative disorders.

In addition to its anti-inflammatory and antioxidant properties, N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide has shown potential in cancer therapy. A 2023 preclinical study published in *Cancer Research* reported that the compound inhibited the growth of breast cancer cells by inducing apoptosis and suppressing the PI3K/AKT/mTOR signaling pathway, which is commonly dysregulated in malignancies. The 3,5-dimethylphenyl group was found to enhance the compound's ability to penetrate cancer cell membranes, while the 1H-1,2,3,4-tetrazol-1-yl group contributed to its interaction with specific kinases involved in cell survival. These findings highlight the compound's potential as a targeted therapy for cancers with high expression of these signaling pathways.

The synthesis of N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide involves a multi-step process that leverages the reactivity of tetrazole and aromatic amide functionalities. A 2023 study in *Organic Letters* described a novel synthetic route using N-alkyl-1H-tetrazole derivatives as building blocks. This approach allows for the efficient incorporation of the 1H-1,2,3,4-tetrazol-1-yl group into the benzamide scaffold, enabling the fine-tuning of the compound's properties for specific therapeutic applications. The scalability and cost-effectiveness of this synthesis method are critical for advancing the compound into clinical trials and eventual commercialization.

Despite its promising properties, N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide faces challenges in its development as a therapeutic agent. One major hurdle is the need to optimize its drug-likeness profile, including improving its solubility and bioavailability. While the 3,5-dimethylphenyl group enhances hydrophobicity, it may also reduce the compound's solubility in aqueous environments, which is essential for oral administration. Researchers are exploring the use of nanoparticle formulations and prodrug strategies to overcome these limitations. Another challenge is ensuring the compound's selectivity for its intended targets, as off-target interactions could lead to unintended side effects. Ongoing studies are focused on elucidating the compound's molecular interactions with various proteins to refine its therapeutic potential.

In conclusion, N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide represents a significant advancement in the field of biomedical research. Its unique combination of a 1H-1,2,3,4-tetrazol-1-yl group and a 3,5-dimethylphenyl substituent provides a versatile platform for the development of drugs targeting inflammatory, neurodegenerative, and oncological conditions. While challenges remain in optimizing its properties for therapeutic use, the compound's multifunctional capabilities position it as a promising candidate for future clinical applications. Continued research and innovation in its synthesis and application will be crucial in unlocking its full potential as a transformative medical therapy.

The compound N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide is a multifunctional molecule with significant potential in various therapeutic areas. Here's a structured summary of its properties, applications, and challenges: --- ### Key Structural Features - Core Structure: Benzamide with a 1H-1,2,3,4-tetrazol-1-yl group at the 4-position and a 3,5-dimethylphenyl substituent at the N-position. - Functional Groups: - Tetrazole Ring: Enhances anti-inflammatory, antioxidant, and antitumor activities. - Aromatic Ring: The 3,5-dimethylphenyl group contributes to hydrophobicity and molecular interactions. --- ### Therapeutic Applications 1. Anti-Inflammatory Activity: - Target: Selective inhibition of COX-2. - Advantage: Reduces gastrointestinal toxicity compared to traditional NSAIDs. - Applications: Chronic inflammatory conditions (e.g., rheumatoid arthritis, osteoarthritis). 2. Antioxidant Activity: - Mechanism: Scavenges reactive oxygen species (ROS) and prevents lipid peroxidation. - Applications: Neurodegenerative diseases (e.g., Alzheimer's, Parkinson's). 3. Anticancer Potential: - Target: Inhibits the PI3K/AKT/mTOR signaling pathway. - Mechanism: Induces apoptosis and suppresses tumor cell survival. - Applications: Breast cancer and other malignancies with dysregulated signaling pathways. --- ### Synthesis and Development - Synthetic Route: A novel method using N-alkyl-1H-tetrazole derivatives as building blocks. - Advantages: - Scalable and cost-effective. - Allows for fine-tuning of molecular properties for specific targets. - Challenges: - Solubility: Hydrophobicity may reduce aqueous solubility; strategies like nanoparticle formulations or prodrugs are being explored. - Selectivity: Ensuring minimal off-target interactions to avoid side effects. --- ### Research and Future Directions - Ongoing Studies: - Elucidating molecular interactions with proteins to refine selectivity. - Exploring nanoparticle formulations and prodrug strategies to enhance solubility and bioavailability. - Clinical Potential: - The compound's multifunctional capabilities position it as a candidate for multifunctional drugs targeting complex diseases. - Further research is needed to advance it into clinical trials and commercialization. --- ### Conclusion N-(3,5-dimethylphenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide is a promising molecule with broad therapeutic potential. Its unique structure enables it to address multiple disease mechanisms, from inflammation to neurodegeneration and cancer. While challenges in solubility and selectivity remain, ongoing research in synthesis and delivery strategies is critical to unlocking its full potential as a transformative medical therapy. Continued innovation in this area could lead to significant advancements in the treatment of complex diseases.